2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide

• IUPAC Name: 2-methoxy-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C14H16N4O4S/c1-10-7-8-15-14(16-10)18-23(20,21)12-5-3-11(4-6-12)17-13(19)9-22-2/h3-8H,9H2,1-2H3,(H,17,19)(H,15,16,18)
• InChI Key: DWYLZLZVHRXTHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC
• Molecular Formula: C14H16N4O4S
• Molecular Weight: 336.37 g/mol

Description

2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide, also known as MPAPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPAPA is a sulfonamide-based compound that has been synthesized through a variety of methods and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide is not fully understood, but studies have suggested that it may act through multiple pathways. 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide has been shown to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins, which are known to play a role in inflammation and cancer. 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, reduction of inflammation, and neuroprotection. 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide has also been shown to modulate the expression of genes involved in these processes, suggesting that it may act through transcriptional regulation.

Advantages and Limitations for Lab Experiments

One advantage of 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide in lab experiments is its potential as a multi-targeted agent, meaning that it may have therapeutic effects on multiple pathways involved in disease. 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide has also been shown to have low toxicity in animal models, making it a promising candidate for further development. However, one limitation of 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for research on 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide. One direction is to further investigate its mechanism of action and identify the specific pathways and targets involved in its therapeutic effects. Another direction is to optimize the synthesis of 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide to improve yield and purity. Additionally, further studies are needed to determine the efficacy of 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide in animal models of various diseases and to evaluate its potential as a therapeutic agent in clinical trials.

Synthesis Methods

2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide can be synthesized through a multistep process involving the reaction of 4-amino-2-methylpyrimidine with 4-nitrobenzenesulfonyl chloride to produce an intermediate compound. The intermediate is then reacted with 2-methoxyacetyl chloride to yield 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide. The synthesis of 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide has been optimized through various modifications to the reaction conditions to improve yield and purity.

Scientific Research Applications

2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide exhibits anti-tumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing inflammation in animal models. Additionally, 2-methoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide has shown potential as a neuroprotective agent by reducing oxidative stress and preventing neuronal cell death.